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Compound of Interest

Compound Name: 4-Iodoaniline-13C6

Cat. No.: B15143796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 4-Iodoaniline-¹³C₆, a

stable isotope-labeled compound. While the isotopic label (¹³C) does not significantly alter the

chemical reactivity or toxicity compared to its unlabeled counterpart, adherence to strict safety

protocols is paramount due to the inherent hazards of 4-iodoaniline. This document outlines the

potential hazards, recommended personal protective equipment, and detailed procedures for

safe handling, storage, and disposal.

Hazard Identification and Classification
4-Iodoaniline is classified as a hazardous substance. The following tables summarize its

hazard identification and the necessary personal protective equipment.

Table 1: Hazard Identification for 4-Iodoaniline
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Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral
H302: Harmful if swallowed.[1]

[2]
alt text

Skin Corrosion/Irritation H315: Causes skin irritation.[1] alt text

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.[1]
alt text

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

H335: May cause respiratory

irritation.[1]
alt text

Note: Inhalation of 4-iodoaniline may lead to the formation of methemoglobin, which can cause

cyanosis. The onset of symptoms may be delayed for two to four hours or longer.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 4-Iodoaniline-¹³C₆.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use. A complete suit

protecting against chemicals is recommended.

[1]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator should be used. For

higher exposure levels, a self-contained

breathing apparatus is necessary.[1][3]

Body Protection
A lab coat or chemical-resistant apron should be

worn.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to the following protocols is crucial for the safe handling and storage of 4-

Iodoaniline-¹³C₆.

General Handling Precautions
Ventilation: Always handle 4-Iodoaniline-¹³C₆ in a well-ventilated area, preferably within a

chemical fume hood.[1][4]

Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin

and eyes.[1][5]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[2][5] Wash hands

thoroughly with soap and water after handling and before breaks.[1][2][5]

Dust Control: Minimize dust generation and accumulation.[3][4] Use dry clean-up procedures

and avoid sweeping.[5]

Storage Procedures
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Container: Store in the original, tightly sealed container in a cool, dry, and well-ventilated

area.[1][4][5]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, acid chlorides, and chloroformates.[4]

Light Sensitivity: Protect from direct sunlight and light exposure.[1][3][4]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Accidental Release Measures
Minor Spills:

Remove all sources of ignition.[5]

Clean up spills immediately, wearing appropriate PPE.[5]

Use dry clean-up procedures; avoid generating dust.[5]

Place the spilled material into a suitable, labeled container for waste disposal.[5]

Major Spills:

Evacuate the area and move upwind.[5]

Alert emergency responders and inform them of the location and nature of the hazard.[5]

Wear full-body protective clothing and a self-contained breathing apparatus.[5]

Prevent the spillage from entering drains or water courses.[5]

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[3][4]
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Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][4] Do not use mouth-to-mouth resuscitation if the substance

was ingested or inhaled.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3][4]

Workflow for Safe Handling of 4-Iodoaniline-¹³C₆
The following diagram illustrates the logical workflow for the safe handling of 4-Iodoaniline-¹³C₆

from receipt to disposal.
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Safe Handling Workflow for 4-Iodoaniline-¹³C₆

Receiving and Inspection

Secure Storage
(Cool, Dry, Well-Ventilated, Light-Protected)

Store Immediately

Pre-Handling Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Critical Safety Step

Handling in a Fume Hood

Weighing and Transfer

Post-Handling Decontamination

After Experiment

Proper Waste Disposal
(Labeled, Sealed Container)

Remove and Dispose of PPE

Thorough Hand Washing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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